N-[2-(hydroxymethyl)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(hydroxymethyl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C15H14N2O4/c1-10-12(6-4-8-14(10)17(20)21)15(19)16-13-7-3-2-5-11(13)9-18/h2-8,18H,9H2,1H3,(H,16,19)
• InChI Key: OKNXUMUIBPABLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC=C2CO
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

N-[2-(hydroxymethyl)phenyl]-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C15H14N2O4 and its molecular weight is 286.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.09535693 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure Analysis

N-[2-(hydroxymethyl)phenyl]-2-methyl-3-nitrobenzamide and its derivatives have been studied for their crystal structure. For example, a related compound, N-[(1-Hydroxy-3-phenylpropan-(R,S)-2-yl)carbamothioyl]-3-nitrobenzamide, was analyzed using single-crystal X-ray diffractometry. This study provided insights into the molecular arrangement and bonding characteristics of these compounds (Zong & Wang, 2009).

Metabolic Conversion Studies

The metabolic conversion of N-methyl and N,N,-dimethylbenzamides into N-hydroxymethyl compounds was investigated. The study focused on understanding the stability of metabolically generated N-(hydroxymethyl) compounds using N-methylbenzamides as model substrates. This research is crucial for comprehending the metabolic pathways and stability of such compounds (Ross et al., 1983).

Potential as Acridone Alkaloid Precursors

N-Phenyl-2-nitrobenzamide, structurally related to this compound, is speculated to be an intermediate in the biosynthesis of acridone alkaloids. Understanding the structure and reactivity of these intermediates is key to the synthesis and study of acridone alkaloids, which have various medicinal applications (Jackson et al., 2002).

Density Functional Theory Investigations

The chemical properties and reactions of N,N-diacylaniline derivatives, which include compounds similar to this compound, have been studied using density functional theory (DFT). These investigations provide insights into the electronic structure and potential reactivity of these compounds (Al‐Sehemi et al., 2017).

Anticonvulsant Activity

Some derivatives of this compound have been synthesized and evaluated for their anticonvulsant properties. This research is significant for the development of new therapeutic agents for treating epilepsy and related disorders (Bailleux et al., 1995).